N-[2-methoxy-5-(pyrrolidine-1-carbonyl)phenyl]acetamide

• IUPAC Name: N-[2-methoxy-5-(pyrrolidine-1-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C14H18N2O3/c1-10(17)15-12-9-11(5-6-13(12)19-2)14(18)16-7-3-4-8-16/h5-6,9H,3-4,7-8H2,1-2H3,(H,15,17)
• InChI Key: BMDGXXMHBJJIFX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)C(=O)N2CCCC2)OC
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

N-[2-methoxy-5-(pyrrolidine-1-carbonyl)phenyl]acetamide is a compound that features a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle. This compound is of interest due to its potential biological activities and applications in various fields such as medicinal chemistry and pharmacology.

Preparation Methods

The synthesis of N-[2-methoxy-5-(pyrrolidine-1-carbonyl)phenyl]acetamide typically involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors, followed by functionalization of the preformed pyrrolidine rings . The reaction conditions often include the use of specific reagents and catalysts to facilitate the formation of the desired product. Industrial production methods may involve optimizing these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

N-[2-methoxy-5-(pyrrolidine-1-carbonyl)phenyl]acetamide can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it is studied for its potential therapeutic effects, including its ability to interact with specific molecular targets and pathways . Additionally, it has applications in the pharmaceutical industry as a potential drug candidate for the treatment of various diseases .

Mechanism of Action

The mechanism of action of N-[2-methoxy-5-(pyrrolidine-1-carbonyl)phenyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrrolidine ring plays a crucial role in its binding affinity and selectivity towards these targets. The compound may exert its effects by modulating the activity of these targets, leading to various biological responses .

Comparison with Similar Compounds

N-[2-methoxy-5-(pyrrolidine-1-carbonyl)phenyl]acetamide can be compared with other similar compounds that contain a pyrrolidine ring. Some of these similar compounds include pyrrolizines, pyrrolidine-2-one, and pyrrolidine-2,5-diones . The uniqueness of this compound lies in its specific functional groups and their arrangement, which contribute to its distinct biological activities and applications.